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Compound of Interest

Compound Name: Shizukanolide C

Cat. No.: B1159937 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides essential guidance on the proper disposal procedures for

Shizukanolide C, a sesquiterpene lactone.

When handling Shizukanolide C, it is imperative to consult the specific Safety Data Sheet

(SDS) provided by the supplier.[1] In the absence of explicit instructions, the following

procedures, based on general best practices for hazardous chemical waste disposal, should be

followed.

Hazard Assessment and Personal Protective Equipment
(PPE)
Before beginning any disposal procedure, a thorough risk assessment should be conducted.

While a specific, detailed SDS for Shizukanolide C was not found, related compounds and

general chemical safety principles dictate the use of appropriate personal protective equipment

(PPE).

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.
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Lab Coat: A standard laboratory coat is required to protect from splashes.

Disposal of Pure Shizukanolide C and Concentrated
Solutions
Pure or concentrated forms of Shizukanolide C should be treated as hazardous chemical

waste.

Procedure:

Container: Place the waste in a clearly labeled, sealed, and appropriate waste container. The

container should be compatible with the chemical and its solvent.

Labeling: The label should clearly state "Hazardous Waste" and include the chemical name

(Shizukanolide C), concentration, and any solvents present.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Disposal of Dilute Solutions of Shizukanolide C
Dilute solutions, such as those resulting from experimental procedures, must also be disposed

of as hazardous waste. Do not dispose of solutions containing Shizukanolide C down the

drain.

Procedure:

Collection: Collect all dilute aqueous and solvent-based solutions containing Shizukanolide
C in a designated hazardous waste container.

Segregation: Keep halogenated and non-halogenated solvent waste streams separate to

facilitate proper disposal.

Labeling and Storage: As with concentrated waste, ensure the container is properly labeled

with all components and stored safely.
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Disposal: Utilize your institution's chemical waste program for final disposal.

Management of Contaminated Materials
Any materials that come into contact with Shizukanolide C, such as pipette tips, gloves, and

bench paper, should be considered contaminated and disposed of accordingly.

Procedure:

Solid Waste: Place all contaminated solid waste into a designated hazardous waste bag or

container.

Labeling: Clearly label the container as "Hazardous Waste" and specify the contaminant

(Shizukanolide C).

Disposal: Dispose of the contaminated solid waste through your institution's hazardous

waste management service.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation to the area.

Contain: Use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial

absorbent) to contain the spill.

Collect: Carefully collect the absorbent material and spilled substance using non-sparking

tools.

Dispose: Place the collected waste into a sealed, labeled hazardous waste container for

disposal.

Decontaminate: Clean the spill area with an appropriate solvent and decontaminating

solution. Collect all cleaning materials as hazardous waste.
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Quantitative Data Summary
Property Value Source

CAS Number 78749-47-0 [1][3]

Molecular Formula C15H18O2 [4]

Molecular Weight 230.30 g/mol [5]

Experimental Workflow: Shizukanolide C Disposal
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Shizukanolide C and associated waste.
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Shizukanolide C Waste Stream Identification

Disposal Procedure

Final Disposition

Shizukanolide C Waste Generated

Pure Compound / Concentrated Solution Dilute Solution Contaminated Materials (Gloves, Tips, etc.)

Collect in Labeled Hazardous Waste Container

Segregate Halogenated and Non-Halogenated Solvents

Collect in Labeled Solid Hazardous Waste Container

Store in Designated Secure Area

Arrange for Professional Disposal

Compliant and Safe Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Shizukanolide C waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1159937?utm_src=pdf-body-img
https://www.benchchem.com/product/b1159937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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